Cas no 1057670-93-5 (3-(2-Bromo-4-fluorophenyl)propanal)
3-(2-Bromo-4-fluorophenyl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 3-(2'-Bromo-4'-fluorophenyl)propionaldehyde
- 3-(2-Bromo-4-fluorophenyl)propanal
-
- Inchi: 1S/C9H8BrFO/c10-9-6-8(11)4-3-7(9)2-1-5-12/h3-6H,1-2H2
- InChI Key: MOWQSHLQWXEFPY-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CCC=O)F
Computed Properties
- Exact Mass: 229.97426g/mol
- Monoisotopic Mass: 229.97426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1
3-(2-Bromo-4-fluorophenyl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004353-250mg |
3-(2'-Bromo-4'-fluorophenyl)propionaldehyde |
1057670-93-5 | 97% | 250mg |
$480.00 | 2023-09-04 | |
| Alichem | A014004353-500mg |
3-(2'-Bromo-4'-fluorophenyl)propionaldehyde |
1057670-93-5 | 97% | 500mg |
$831.30 | 2023-09-04 | |
| Alichem | A014004353-1g |
3-(2'-Bromo-4'-fluorophenyl)propionaldehyde |
1057670-93-5 | 97% | 1g |
$1490.00 | 2023-09-04 | |
| Enamine | EN300-1897213-1g |
3-(2-bromo-4-fluorophenyl)propanal |
1057670-93-5 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1897213-5g |
3-(2-bromo-4-fluorophenyl)propanal |
1057670-93-5 | 5g |
$2235.0 | 2023-09-18 | ||
| Enamine | EN300-1897213-10g |
3-(2-bromo-4-fluorophenyl)propanal |
1057670-93-5 | 10g |
$3315.0 | 2023-09-18 | ||
| Enamine | EN300-1897213-0.05g |
3-(2-bromo-4-fluorophenyl)propanal |
1057670-93-5 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1897213-0.1g |
3-(2-bromo-4-fluorophenyl)propanal |
1057670-93-5 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1897213-0.25g |
3-(2-bromo-4-fluorophenyl)propanal |
1057670-93-5 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1897213-0.5g |
3-(2-bromo-4-fluorophenyl)propanal |
1057670-93-5 | 0.5g |
$739.0 | 2023-09-18 |
3-(2-Bromo-4-fluorophenyl)propanal Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 3-(2-Bromo-4-fluorophenyl)propanal
Comprehensive Overview of 3-(2-Bromo-4-fluorophenyl)propanal (CAS No. 1057670-93-5): Properties, Applications, and Industry Insights
3-(2-Bromo-4-fluorophenyl)propanal (CAS No. 1057670-93-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bromo-fluorophenyl derivative serves as a versatile intermediate, particularly in the synthesis of complex molecules. Its molecular formula, C9H8BrFO, combines a propanal chain with a halogen-substituted aromatic ring, offering reactivity at multiple sites for further functionalization.
Recent studies highlight the growing demand for fluorinated compounds like 3-(2-Bromo-4-fluorophenyl)propanal in drug discovery. The presence of both bromine and fluorine atoms enhances binding affinity in target proteins, a feature exploited in kinase inhibitors and CNS-targeting therapeutics. Researchers frequently search for "halogenated phenylpropanal uses" or "CAS 1057670-93-5 solubility data," reflecting industry interest in its physicochemical properties.
From a synthetic chemistry perspective, this compound's aldehyde group enables diverse transformations, including reductive amination or Wittig reactions. Its electron-withdrawing substituents (Br/F) make it valuable for designing electron-deficient aromatic systems, a trending topic in materials science for OLED applications. Common queries like "how to purify 3-(2-Bromo-4-fluorophenyl)propanal" or "stability under acidic conditions" indicate practical concerns among laboratory users.
Environmental considerations are increasingly shaping compound selection, and 3-(2-Bromo-4-fluorophenyl)propanal aligns with green chemistry trends through atom-efficient reactions. Its selective reactivity often reduces byproduct formation compared to non-halogenated analogs. Sustainability-focused searches such as "biodegradability of fluorinated aldehydes" or "catalytic modifications of bromo-fluorophenyl compounds" demonstrate evolving user priorities.
Analytical characterization of this compound typically involves GC-MS and NMR spectroscopy, with the 19F NMR signal around -110 ppm serving as a distinctive marker. The proton at the aldehyde group (δ ~9.5-10.0 ppm in 1H NMR) provides additional verification. Such technical details respond to frequent searches like "NMR peaks for CAS 1057670-93-5" or "mass spec fragmentation pattern."
In supply chain contexts, 3-(2-Bromo-4-fluorophenyl)propanal is available through specialty chemical distributors with varying purity grades (typically 95-98%). Market intelligence reveals growing inquiries about "bulk synthesis scalability" and "cost-effective bromofluorination methods," reflecting commercial development interests. Regulatory compliance documentation, including REACH registration status, remains a key consideration for industrial buyers.
Future research directions may explore this compound's potential in click chemistry applications or as a precursor for heterocyclic scaffolds. The combination of electrophilic bromine and nucleophilic aldehyde functionalities offers orthogonal reactivity valuable in combinatorial chemistry. Emerging search terms like "photocatalytic derivatization of bromo-fluorophenylpropanal" suggest novel methodological approaches gaining traction.
Storage recommendations for 3-(2-Bromo-4-fluorophenyl)propanal emphasize protection from light and moisture, typically at 2-8°C under inert atmosphere. These practical aspects address common user questions about "shelf life extension" and "handling precautions for aromatic aldehydes." Technical bulletins frequently cite its melting point range (35-38°C) and boiling point (estimated 120-125°C at 0.5 mmHg) as critical physical parameters.
The compound's role in structure-activity relationship (SAR) studies continues to expand, particularly in modifying pharmacophore regions of lead compounds. Patent analyses show increasing references to 1057670-93-5 in applications ranging from antiviral agents to crop protection formulations. This correlates with search trends for "bioisosteric replacements using bromo-fluorophenyl groups" and "metabolic stability enhancement strategies."
Quality control protocols for 3-(2-Bromo-4-fluorophenyl)propanal typically specify limits for heavy metal impurities and residual solvents, responding to pharmaceutical industry standards. Analytical method development queries such as "HPLC conditions for brominated aldehydes" or "UV-Vis absorption characteristics" reflect the compound's growing analytical footprint across research sectors.
1057670-93-5 (3-(2-Bromo-4-fluorophenyl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)